Thiourea, N-[4-(2-formylhydrazino)phenyl]-N'-phenyl-

• CAS No.: 63148-78-7
• Molecular Formula: C14H14N4OS
• Molecular Weight: 286.35 g/mol
• IUPAC Name: N-[4-(phenylcarbamothioylamino)anilino]formamide
• InChI: InChI=1S/C14H14N4OS/c19-10-15-18-13-8-6-12(7-9-13)17-14(20)16-11-4-2-1-3-5-11/h1-10,18H,(H,15,19)(H2,16,17,20)
• InChI Key: SKDQTLDBZMLKQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=S)NC2=CC=C(C=C2)NNC=O

Description

Thiourea, N-[4-(2-formylhydrazino)phenyl]-N'-phenyl- is a useful research compound. Its molecular formula is C14H14N4OS and its molecular weight is 286.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Formyl-2-(4-aminophenyl)hydrazine (30 g, 0.20 mole) was dissolved in acetonitrile (550 ml) with heat. Phenyl isothiocyanate (28 g, 0.22 mole) was added in one portion. The mixture was refluxed for 5 minutes and then chilled. The solid was filtered off, washed with acetonitrile and dried at 75° C. Yield 52 g (91%), m.p. 188°-188.5° C.